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6-Benzyl-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole 6-Benzyl-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name: Vulcanchem
CAS No.:
VCID: VC0866505
InChI: InChI=1S/C14H16N4S/c1-14(2,3)12-15-16-13-18(12)17-11(19-13)9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
SMILES: CC(C)(C)C1=NN=C2N1N=C(S2)CC3=CC=CC=C3
Molecular Formula: C14H16N4S
Molecular Weight: 272.37 g/mol

6-Benzyl-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

CAS No.:

Cat. No.: VC0866505

Molecular Formula: C14H16N4S

Molecular Weight: 272.37 g/mol

* For research use only. Not for human or veterinary use.

6-Benzyl-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole -

Specification

Molecular Formula C14H16N4S
Molecular Weight 272.37 g/mol
IUPAC Name 6-benzyl-3-tert-butyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Standard InChI InChI=1S/C14H16N4S/c1-14(2,3)12-15-16-13-18(12)17-11(19-13)9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
Standard InChI Key ZWSRSBXFBZGQGV-UHFFFAOYSA-N
SMILES CC(C)(C)C1=NN=C2N1N=C(S2)CC3=CC=CC=C3
Canonical SMILES CC(C)(C)C1=NN=C2N1N=C(S2)CC3=CC=CC=C3

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